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Compound of Interest

Compound Name: 1-Ethylpiperazine

Cat. No.: B041427 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties and

structural characteristics of 1-Ethylpiperazine. The information is curated for professionals in

research and development, particularly those in the pharmaceutical and chemical synthesis

sectors.

Chemical Identity and Structure
1-Ethylpiperazine, also known as N-ethylpiperazine, is a cyclic diamine with an ethyl group

attached to one of the nitrogen atoms of the piperazine ring.[1][2] Its structure makes it a

valuable building block in organic synthesis, particularly in the development of active

pharmaceutical ingredients (APIs).[3]

IUPAC Name: 1-ethylpiperazine[2]

CAS Number: 5308-25-8[1]

EC Number: 226-166-6[1]

Molecular Formula: C₆H₁₄N₂[1]

SMILES: CCN1CCNCC1[1]
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InChI Key: WGCYRFWNGRMRJA-UHFFFAOYSA-N[1]

The presence of two nitrogen atoms, one tertiary and one secondary, imparts basic properties

to the molecule, allowing it to act as a nucleophile in chemical reactions.[1]

Physicochemical Properties
The following table summarizes the key quantitative physicochemical properties of 1-
Ethylpiperazine. These values are commonly cited in chemical literature and supplier

specifications.

Property Value Reference

Molecular Weight 114.19 g/mol [2]

Boiling Point 157 °C (lit.) [1][4]

Melting Point -60 °C [4][5]

Density 0.899 g/mL at 25 °C (lit.) [1][4]

Refractive Index n20/D 1.469 (lit.) [1][4]

Flash Point 43 °C (closed cup)

Water Solubility Soluble [4][5]

Appearance Colorless to pale yellow liquid [1]

Odor Amine-like [1]

Experimental Protocols for Property Determination
While the specific literature sources for the cited values are not readily available in common

databases, the following are detailed, standard methodologies for determining the key

physicochemical properties of a liquid organic compound like 1-Ethylpiperazine.

3.1. Determination of Boiling Point (Micro-method)

This method is suitable for small sample volumes and is a common technique in organic

chemistry labs.
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Apparatus: Thiele tube or a melting point apparatus equipped for boiling point determination,

thermometer, capillary tube (sealed at one end), and a small test tube.

Procedure:

A small amount of 1-Ethylpiperazine (a few drops) is placed into the small test tube.

A capillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.

The test tube assembly is attached to a thermometer and heated in a Thiele tube

containing mineral oil or in a melting point apparatus.

The sample is heated until a rapid and continuous stream of bubbles emerges from the

open end of the inverted capillary tube.

The heat source is then removed, and the apparatus is allowed to cool slowly.

The boiling point is the temperature at which the liquid begins to enter the capillary tube.

3.2. Determination of Density

The density of a liquid can be determined accurately using a pycnometer or by direct mass and

volume measurements.

Apparatus: Pycnometer (a glass flask with a close-fitting ground glass stopper with a

capillary fine bore), analytical balance, and a constant temperature water bath.

Procedure:

The empty, clean, and dry pycnometer is accurately weighed.

The pycnometer is filled with 1-Ethylpiperazine, ensuring no air bubbles are trapped. The

stopper is inserted, and any excess liquid is wiped from the outside.

The filled pycnometer is placed in a constant temperature water bath (e.g., 25 °C) to allow

the liquid to reach thermal equilibrium.

The pycnometer is removed from the bath, dried, and weighed again.
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The weight of the 1-Ethylpiperazine is determined by subtracting the weight of the empty

pycnometer.

The volume of the pycnometer is determined by repeating the procedure with a liquid of

known density, such as deionized water.

The density is calculated by dividing the mass of the 1-Ethylpiperazine by the volume of

the pycnometer.

3.3. Determination of Water Solubility (Qualitative)

A straightforward method to assess the solubility of a substance in water.

Apparatus: Test tube, graduated cylinder or pipette.

Procedure:

Approximately 1 mL of deionized water is placed in a test tube.

A small, measured amount of 1-Ethylpiperazine (e.g., 0.1 mL) is added to the test tube.

The mixture is agitated vigorously for a short period.

The mixture is observed for the presence of a single, clear phase (soluble) or for the

presence of two distinct layers, cloudiness, or droplets (insoluble or partially soluble).

Synthesis of 1-Ethylpiperazine
A common and straightforward method for the synthesis of 1-Ethylpiperazine is the mono-N-

alkylation of piperazine with an ethylating agent, such as ethyl bromide. To control the reaction

and minimize the formation of the disubstituted product (1,4-diethylpiperazine), an excess of

piperazine is typically used.

Below is a logical workflow for this synthesis process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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